Cas no 1256787-55-9 (1-(1H-pyrazolo[4,3-b]pyridin-6-yl)ethanone)

1-(1H-Pyrazolo[4,3-b]pyridin-6-yl)ethanone is a heterocyclic organic compound featuring a pyrazolo[4,3-b]pyridine core with an acetyl substituent at the 6-position. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of biologically active molecules. Its fused bicyclic system enhances binding affinity in medicinal chemistry, particularly for kinase inhibitors and receptor modulators. The compound exhibits favorable reactivity for further functionalization, enabling derivatization at the acetyl group or the pyrazole nitrogen. Its stability under standard conditions and compatibility with common synthetic methodologies make it a practical choice for research and industrial-scale applications. The electron-rich pyridine moiety contributes to its utility in metal-catalyzed cross-coupling reactions.

1-(1H-pyrazolo[4,3-b]pyridin-6-yl)ethanone structure

1256787-55-9 structure

Product Name:1-(1H-pyrazolo[4,3-b]pyridin-6-yl)ethanone

CAS No:1256787-55-9

MF:C₈H₇N₃O

MW:161.160681009293

MDL:MFCD18257096

CID:2621146

PubChem ID:69030630

Update Time:2025-10-21

1-(1H-pyrazolo[4,3-b]pyridin-6-yl)ethanone Chemical and Physical Properties

Names and Identifiers

- SCHEMBL4404967
- 1-(1H-pyrazolo[4,3-b]pyridin-6-yl)ethanone
- AB90171
- 1256787-55-9
- MDL： MFCD18257096
- Inchi： 1S/C8H7N3O/c1-5(12)6-2-7-8(9-3-6)4-10-11-7/h2-4H,1H3,(H,10,11)
- InChI Key： YMEVIOJEQQOTDN-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=NC2C=NNC=2C=1

Computed Properties

Exact Mass: 161.058911855Da
Monoisotopic Mass: 161.058911855Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 58.6Å²

1-(1H-pyrazolo[4,3-b]pyridin-6-yl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM273370-1g	1-(1H-Pyrazolo[4,3-b]pyridin-6-yl)ethanone	1256787-55-9	97%	1g	$795	2021-08-18
Matrix Scientific	189493-500mg	1-(1H-Pyrazolo[4,3-b]pyridin-6-yl)ethanone	1256787-55-9		500mg	$1170.00	2023-09-07
Matrix Scientific	189493-1g	1-(1H-Pyrazolo[4,3-b]pyridin-6-yl)ethanone	1256787-55-9		1g	$1920.00	2023-09-07
Chemenu	CM273370-1g	1-(1H-Pyrazolo[4,3-b]pyridin-6-yl)ethanone	1256787-55-9	97%	1g	$677	2023-02-18
Alichem	A029189300-1g	1-(1H-Pyrazolo[4,3-b]pyridin-6-yl)ethanone	1256787-55-9	97%	1g	$677.16	2023-09-03
Advanced ChemBlocks	O29284-1G	1-(1H-pyrazolo[4,3-b]pyridin-6-yl)ethanone	1256787-55-9	95%	1G	$1,055	2023-09-16
Advanced ChemBlocks	O29284-5G	1-(1H-pyrazolo[4,3-b]pyridin-6-yl)ethanone	1256787-55-9	95%	5G	$2,760	2023-09-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1532201-1g	1-(2H-pyrazolo[4,3-b]pyridin-6-yl)ethan-1-one	1256787-55-9	98%	1g	￥11793.00	2024-08-09

1-(1H-pyrazolo[4,3-b]pyridin-6-yl)ethanone Related Literature

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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

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4. Aggregated-fluorescent detection of PFAS with a simple chip

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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

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Additional information on 1-(1H-pyrazolo[4,3-b]pyridin-6-yl)ethanone

1-(1H-pyrazolo[4,3-b]pyridin-6-yl)ethanone: A Comprehensive Overview

The compound with CAS No. 1256787-55-9, commonly referred to as 1-(1H-pyrazolo[4,3-b]pyridin-6-yl)ethanone, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrazolo[4,3-b]pyridine, a heterocyclic aromatic system known for its unique electronic properties and potential applications in drug design. The long-tail keyword for this compound could be "pyrazolo[4,3-b]pyridine derivative with ketone functionality", which highlights its structural features and functional groups.

Recent studies have demonstrated that 1-(1H-pyrazolo[4,3-b]pyridin-6-yl)ethanone exhibits promising biological activity, particularly in the context of enzyme inhibition and receptor modulation. For instance, researchers have explored its potential as a kinase inhibitor, which is a critical area in the development of anticancer therapies. The molecule's ability to interact with specific protein targets makes it a valuable tool in medicinal chemistry.

The synthesis of 1-(1H-pyrazolo[4,3-b]pyridin-6-yl)ethanone involves a multi-step process that typically begins with the preparation of the pyrazolo[4,3-b]pyridine core. This is followed by functionalization at the 6-position with an ethanone group. The synthesis often employs methodologies such as nucleophilic aromatic substitution or coupling reactions, depending on the specific precursor used. The optimization of these reactions has been a focus of recent research to improve yield and purity.

In terms of physical properties, 1-(1H-pyrazolo[4,3-b]pyridin-6-yl)ethanone is characterized by its high stability under ambient conditions and moderate solubility in organic solvents. Its melting point and boiling point have been determined through thermal analysis, providing critical data for its handling and storage. The compound's spectral data, including UV-vis and NMR spectra, have been extensively studied to confirm its structure and purity.

One of the most exciting developments involving this compound is its application in the design of bioactive molecules. Researchers have utilized 1-(1H-pyrazolo[4,3-b]pyridin-6-yl)ethanone as a scaffold for constructing larger molecular frameworks with enhanced pharmacokinetic properties. For example, recent studies have explored its use in creating ligands for G-protein coupled receptors (GPCRs), which are key targets in drug discovery.

The structural versatility of 1-(1H-pyrazolo[4,3-b]pyridin-6-yl)ethanone also makes it an attractive candidate for materials science applications. Its aromaticity and conjugation provide opportunities for use in organic electronics and optoelectronic devices. Preliminary studies have indicated that this compound could serve as a building block for semiconducting materials with tailored electronic properties.

In conclusion, 1-(1H-pyrazolo[4,3-b]pyridin-6-yl)ethanone (CAS No. 1256787-55-9) is a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable compound for future research and development.